Cas no 2034470-84-1 (N-1-(1-benzothiophen-3-yl)propan-2-yl-1-methyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-1-(1-benzothiophen-3-yl)propan-2-yl-1-methyl-1H-pyrazole-4-sulfonamide
• CAS No: 2034470-84-1
• MF: C₁₅H₁₇N₃O₂S₂
• MW: 335.444380521774
• CID: 6108895
• PubChem ID: 119106174
• Update Time: 2025-05-20

N-1-(1-benzothiophen-3-yl)propan-2-yl-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-benzothiophen-3-yl)propan-2-yl-1-methyl-1H-pyrazole-4-sulfonamide
• N-[1-(1-benzothiophen-3-yl)propan-2-yl]-1-methylpyrazole-4-sulfonamide
• 2034470-84-1
• N-[1-(1-benzothiophen-3-yl)propan-2-yl]-1-methyl-1H-pyrazole-4-sulfonamide
• N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-1-methyl-1H-pyrazole-4-sulfonamide
• F6571-5974
• AKOS026705425

• Inchi： 1S/C15H17N3O2S2/c1-11(17-22(19,20)13-8-16-18(2)9-13)7-12-10-21-15-6-4-3-5-14(12)15/h3-6,8-11,17H,7H2,1-2H3
• InChI Key： LIYYASKMMSSDAB-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NC(C)CC1=CSC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 335.07621914g/mol
• Monoisotopic Mass: 335.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Additional information on N-1-(1-benzothiophen-3-yl)propan-2-yl-1-methyl-1H-pyrazole-4-sulfonamide

Introduction to N-1-(1-benzothiophen-3-yl)propan-2-yl-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2034470-84-1)

N-1-(1-benzothiophen-3-yl)propan-2-yl-1-methyl-1H-pyrazole-4-sulfonamide, identified by its CAS number 2034470-84-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both benzothiophene and pyrazole moieties in its molecular framework suggests a rich chemical diversity that could be exploited for biological activity.

The benzothiophen-3-yl substituent is a key structural feature that contributes to the compound's unique electronic and steric properties. Benzothiophenes are well-known for their role in various pharmacological contexts, often serving as scaffolds for bioactive molecules due to their ability to interact with biological targets in a manner that enhances binding affinity and selectivity. In contrast, the pyrazole ring is another pharmacophore that has been extensively studied for its potential in drug design. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The sulfonamide functional group at the 4-position of the pyrazole ring further enhances the compound's pharmacological profile. Sulfonamides are well-documented for their antimicrobial and anti-inflammatory effects, and their incorporation into drug molecules often improves solubility and bioavailability. The overall structure of N-1-(1-benzothiophen-3-yl)propan-2-yl-1-methyl-1H-pyrazole-4-sulfonamide thus presents a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. This approach can lead to the discovery of drugs with enhanced efficacy and reduced side effects. The compound under discussion exhibits features that make it a potential MTDL candidate. The combination of the benzothiophene, pyrazole, and sulfonamide moieties could allow it to interact with various enzymes and receptors involved in disease pathways.

One of the most compelling aspects of N-1-(1-benzothiophen-3-yl)propan-2-yl-1-methyl-1H-pyrazole-4-sulfonamide is its potential application in the treatment of neurological disorders. Studies have shown that molecules containing the pyrazole scaffold can modulate neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. Additionally, the presence of the sulfonamide group may contribute to its ability to cross the blood-brain barrier, which is crucial for therapeutic efficacy in neurological diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the benzothiophenyl group typically begins with Friedel-Crafts acylation or alkylation reactions on a benzothiophene precursor. Subsequent functionalization at the pyrazole ring is achieved through nucleophilic substitution or condensation reactions. Finally, the sulfonamide group is introduced via sulfonylation or oxidation reactions. Each step must be meticulously controlled to avoid unwanted side products and to maintain the integrity of the desired structure.

The pharmacokinetic properties of N-1-(1-benzothiophen-3-yl)propan-2-yl-1-methyl-1H-pyrazole-4-sulfonamide are also critical considerations in its development as a drug candidate. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) must be thoroughly evaluated. Computational modeling techniques have been increasingly employed to predict these properties before experimental testing, which can significantly reduce development time and costs.

In conclusion, N-1-(1-benzothiophen-3-yloxy)-propananoylmethylidene)-methyl)-pyrazolone derivatives exhibit significant potential as therapeutic agents due to their unique structural features and biological activities. The combination of benzothiophene, pyrazole, and sulfonamide moieties provides a rich scaffold for further medicinal chemistry exploration. As research continues in this area, it is likely that new insights into the pharmacological properties of this class of compounds will emerge, paving the way for novel treatments for various diseases.